Cas no 22072-19-1 (2H-Thiopyran-3-ol,tetrahydro-)

• Product Name: 2H-Thiopyran-3-ol,tetrahydro-
• CAS No: 22072-19-1
• MF: C₅H₁₀OS
• MW: 118.197300434113
• MDL: MFCD00023866
• CID: 278325
• PubChem ID: 90725
• Update Time: 2025-10-28

2H-Thiopyran-3-ol,tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3-ol,tetrahydro-
• 3-Hydroxytetrahydrothiopyran
• tetrahydro-2H-thiopyran-3-ol
• Tetrahydro-thiopyran-3-ol
• thian-3-ol
• EINECS 244-766-6
• TETRAHYDROTHIOPYRAN-3-OL, 95
• NS00049804
• Thiacyclohexane-3-ol
• EN300-65061
• tetrahydrothiapyran-3-ol
• NSC-140822
• SCHEMBL1929406
• 2H-Thiopyran-3-ol, tetrahydro-
• 3-Hydroxythianaphthen
• Z993818972
• Tetrahydrothiopyran-3-ol
• NSC140822
• Tetrahydro-2H-thiopyran-3-ol #
• DTXSID101313069
• NSC 140822
• Thiopyran-3-ol, tetrahydro-
• CS-0256670
• 22072-19-1
• tetrahyrothiopyran-3-ol
• 3-Thia-1-cyclohexanol
• AKOS022719619

• MDL： MFCD00023866
• Inchi： 1S/C5H10OS/c6-5-2-1-3-7-4-5/h5-6H,1-4H2
• InChI Key： ZHHOMIAGFRSWCU-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)O

Computed Properties

• Exact Mass: 118.0453
• Monoisotopic Mass: 118.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.1400
• Boiling Point: 152.48°C (estimate)
• Flash Point: 107.2°C
• Refractive Index: 1.5351 (estimate)
• PSA: 20.23
• LogP: 0.87430

2H-Thiopyran-3-ol,tetrahydro- Security Information

• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 2H-Thiopyran-3-ol,tetrahydro-

Introduction to 2H-Thiopyran-3-ol, tetrahydro (CAS No: 22072-19-1)

2H-Thiopyran-3-ol, tetrahydro, with the chemical identifier CAS No 22072-19-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the thiopyran class, characterized by a sulfur-containing ring system fused with a pyran ring. The presence of the hydroxyl group at the 3-position and the tetrahydropyran core imparts unique reactivity and structural properties, making it a valuable intermediate in the development of various bioactive molecules.

The structural framework of 2H-Thiopyran-3-ol, tetrahydro combines the electron-withdrawing nature of sulfur with the aromatic stability of the pyran ring. This combination facilitates diverse chemical transformations, including oxidation, reduction, and nucleophilic substitution reactions. These attributes have positioned this compound as a versatile building block in synthetic chemistry, particularly in constructing more complex scaffolds for drug discovery.

In recent years, there has been growing interest in thiopyran derivatives due to their potential biological activities. The hydroxyl group at the 3-position serves as a key functional handle for further derivatization, enabling the synthesis of pharmacophores that exhibit antimicrobial, anti-inflammatory, and even anticancer properties. Researchers have leveraged the reactivity of 2H-Thiopyran-3-ol, tetrahydro to develop novel analogs with enhanced binding affinity and selectivity for target enzymes and receptors.

One of the most compelling areas of research involving 2H-Thiopyran-3-ol, tetrahydro is its application in medicinal chemistry. Studies have demonstrated its utility in generating lead compounds for therapeutic intervention. For instance, modifications of the thiopyran core have led to the discovery of molecules with inhibitory effects on kinases and other enzymes implicated in metabolic disorders. The ability to fine-tune the electronic and steric properties of this scaffold has opened new avenues for designing drugs with improved pharmacokinetic profiles.

The synthetic methodologies for preparing 2H-Thiopyran-3-ol, tetrahydro have also seen significant advancements. Modern techniques such as transition-metal-catalyzed reactions and organometallic chemistry have enabled more efficient and scalable routes to this compound. These innovations have not only facilitated its use in academic research but also hold promise for industrial applications in drug manufacturing. The development of greener synthetic protocols further underscores its importance as a sustainable intermediate.

From a computational chemistry perspective, 2H-Thiopyran-3-ol, tetrahydro has been extensively studied to understand its molecular interactions and mechanistic pathways. Advanced computational models have helped elucidate how structural modifications influence biological activity. This knowledge is crucial for rational drug design, allowing chemists to predict and optimize properties such as solubility, permeability, and metabolic stability before experimental synthesis.

The role of 2H-Thiopyran-3-ol, tetrahydro in material science is another emerging frontier. Its unique electronic properties make it a candidate for applications in organic electronics and photovoltaic devices. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and organic photovoltaics (OPVs), where its ability to absorb visible light and participate in charge transfer processes is highly desirable.

Future directions in the study of 2H-Thiopyran-3-ol, tetrahydro may include exploring its role in drug delivery systems. The hydroxyl group provides opportunities for conjugation with polymers or nanoparticles, potentially enhancing targeted delivery to specific tissues or cells. Such applications could revolutionize therapeutic strategies by improving bioavailability and reducing side effects associated with conventional drug formulations.

In conclusion,2H-Thiopyran-3-ol,tetrahydro (CAS No: 22072-19-1) represents a cornerstone compound in modern chemical research. Its versatility as a synthetic intermediate and its potential biological applications make it indispensable for chemists working at the intersection of pharmaceuticals and materials science. As our understanding of its properties continues to expand,2H-Thiopyran-tetrahydro will undoubtedly play an increasingly pivotal role in shaping the future of medicinal chemistry.